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Compound of Interest

Compound Name: Thozalinone-d5

Cat. No.: B12416649 Get Quote

An In-depth Technical Guide to Thozalinone-d5
For Researchers, Scientists, and Drug Development Professionals

Abstract
Thozalinone-d5 is the deuterated analog of Thozalinone, a psychostimulant compound. This

technical guide provides a comprehensive overview of Thozalinone-d5, including its chemical

structure, properties, and a detailed exploration of its synthesis and proposed mechanism of

action. The information is intended for researchers, scientists, and professionals in the field of

drug development and neuroscience. Quantitative data is presented in structured tables, and

key pathways and workflows are visualized using diagrams.

Chemical Identity and Properties of Thozalinone-d5
Thozalinone-d5 is a stable, isotopically labeled form of Thozalinone, where five hydrogen

atoms on the phenyl ring have been replaced with deuterium. This labeling is useful in various

research applications, particularly in metabolic studies and as an internal standard for mass

spectrometry-based quantification of Thozalinone.

Chemical Structure
The chemical structure of Thozalinone-d5 is 2-(Dimethylamino)-5-(phenyl-d5)-2-oxazolin-4-

one.
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Chemical Formula: C₁₁H₇D₅N₂O₂

Synonyms: 2-(Dimethylamino)-5-phenyl-2-oxazolin-4-one-d5, CL 39808-d5, NSC 170962-d5,

Stimsen-d5, Tozalinone-d5.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Thozalinone and its deuterated analog are

presented in Table 1.

Property Thozalinone Thozalinone-d5 Reference(s)

Molecular Formula C₁₁H₁₂N₂O₂ C₁₁H₇D₅N₂O₂ [1][2]

Molecular Weight 204.22 g/mol 209.26 g/mol [1][2]

CAS Number 655-05-0 Not available [2]

Appearance
White to off-white

solid
Neat [1]

Melting Point 133-136°C Not available

Boiling Point

(Predicted)
294.8 ± 43.0°C Not available

Density (Predicted) 1.19 ± 0.1 g/cm³ Not available

pKa (Predicted) 0.50 ± 0.40 Not available

Solubility
Soluble in DMSO (25

mg/mL)
Not available [3]

Synthesis of Thozalinone-d5
While a specific, detailed experimental protocol for the synthesis of Thozalinone-d5 is not

readily available in the public domain, its synthesis can be inferred from the established

methods for preparing Thozalinone and other deuterated aromatic compounds. The general

approach involves the use of a deuterated precursor, specifically phenyl-d5-mandelic acid or a

related derivative.
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Inferred Synthetic Pathway
The synthesis of Thozalinone-d5 would likely follow a similar three-step process to that of

unlabeled Thozalinone, starting with a deuterated analog of ethyl mandelate.

Step 1: Deprotonation

Step 2: Nucleophilic Addition

Step 3: Intramolecular Cyclization

Ethyl mandelate-d5

Oxyanion Intermediate

  + Sodium Hydride (NaH)

Secondary Amine Intermediate

  + Dimethylcyanamide

Thozalinone-d5

  - Ethanol

Click to download full resolution via product page

Inferred Synthetic Pathway for Thozalinone-d5

Hypothetical Experimental Protocol
The following is a hypothetical, generalized protocol for the synthesis of Thozalinone-d5 based

on the known synthesis of Thozalinone and general methods for preparing deuterated

compounds. This protocol is for illustrative purposes only and has not been experimentally

validated.
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Preparation of Ethyl (phenyl-d5)mandelate: Phenyl-d5-mandelic acid would be esterified

using standard methods, for example, by refluxing with ethanol in the presence of a catalytic

amount of sulfuric acid.

Deprotonation: Ethyl (phenyl-d5)mandelate would be dissolved in a suitable anhydrous

solvent (e.g., tetrahydrofuran) and treated with a strong base such as sodium hydride at a

controlled temperature to form the corresponding oxyanion.

Nucleophilic Addition: Dimethylcyanamide would then be added to the reaction mixture,

leading to a nucleophilic attack by the oxyanion to form an intermediate.

Intramolecular Cyclization: The reaction mixture would then be heated to induce

intramolecular cyclization, resulting in the formation of Thozalinone-d5 and the elimination

of ethanol.

Purification: The final product would be purified using standard techniques such as

recrystallization or column chromatography.

Mechanism of Action
Thozalinone is classified as a psychostimulant that acts as a dopamine and norepinephrine-

releasing agent.[3] The precise molecular mechanism by which it induces the release of these

neurotransmitters is not fully elucidated in publicly available literature. However, based on the

actions of other releasing agents, a proposed pathway can be outlined.

Proposed Signaling Pathway for Dopamine and
Norepinephrine Release
Thozalinone is thought to interact with monoamine transporters, specifically the dopamine

transporter (DAT) and the norepinephrine transporter (NET), and potentially the vesicular

monoamine transporter 2 (VMAT2). By interacting with these transporters, it may promote the

reverse transport (efflux) of dopamine and norepinephrine from the presynaptic neuron into the

synaptic cleft.
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Proposed Mechanism of Thozalinone-Induced Neurotransmitter Release

Experimental Protocols
Detailed experimental protocols for studies specifically using Thozalinone-d5 are not widely

published. However, protocols for in vivo studies of related compounds, such as microdialysis

to measure neurotransmitter levels, can be adapted for research involving Thozalinone-d5.

In Vivo Microdialysis for Neurotransmitter Quantification
(Generalized Protocol)
This protocol outlines the general steps for conducting in vivo microdialysis in a rodent model to

assess the effect of a compound like Thozalinone on extracellular dopamine and

norepinephrine levels.
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Pre-Experiment

Microdialysis Experiment

Sample Analysis

Stereotaxic surgery to implant
guide cannula in target brain region

(e.g., striatum, prefrontal cortex)

Allow animal to recover
from surgery

Insert microdialysis probe
through guide cannula

Perfuse probe with artificial
cerebrospinal fluid (aCSF)

Collect baseline dialysate samples

Administer Thozalinone
(e.g., intraperitoneally)

Collect post-administration
dialysate samples at timed intervals

Analyze dialysate samples using
LC-MS/MS to quantify dopamine,

norepinephrine, and their metabolites

Use Thozalinone-d5 as an
internal standard for accurate
quantification of Thozalinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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